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Compound of Interest

Compound Name: Ergothioneine

Cat. No.: B1671048 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides comprehensive, step-

by-step guidance for the safe use of Ergothioneine in a laboratory setting, including personal

protective equipment (PPE) recommendations, handling and storage protocols, and disposal

plans.

Hazard Identification and Personal Protective
Equipment
Ergothioneine is classified as causing skin irritation (H315), serious eye irritation (H319), and

may cause respiratory irritation (H335).[1][2] Adherence to proper safety protocols is crucial to

minimize exposure risk.

Recommended Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment Specifications & Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[3]

Conforming to OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166 is

advised to protect against dust

particles and splashes.[3]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), lab coat,

and overalls.[1][3]

Protective gloves and clothing

are necessary to prevent skin

contact and irritation.[3] A PVC

apron and barrier cream can

provide additional protection.

[1]

Respiratory Protection
Dust respirator or use of a

fume hood.

A dust respirator should be

used when handling the

powder form to avoid

inhalation.[1] Engineering

controls like local exhaust

ventilation are recommended

where solids are handled as

powders.[1]

Safe Handling and Storage Protocols
Proper handling and storage are essential to maintain the integrity of Ergothioneine and

ensure a safe laboratory environment.

Handling Procedures:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[4]

Wash hands thoroughly with soap and water after handling.[1]
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Work clothes should be laundered separately.[1]

When handling, do not eat, drink, or smoke.[1]

Use only in a well-ventilated area or outdoors.[1]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep containers tightly closed when not in use.[2][3]

Recommended storage temperature is -20°C for long-term stability (≥4 years).[4][5]

Store away from incompatible materials such as oxidizing agents.[3]

Quantitative Data Summary

Property Value Source

CAS Number 497-30-3 [1][2][3]

Molecular Formula C9H15N3O2S [1][4]

Molecular Weight 229.3 g/mol [4]

Purity ≥98% [4]

Solubility in PBS (pH 7.2) Approx. 10 mg/mL [4]

Storage Temperature -20°C [1][4][5]

Stability ≥4 years at -20°C [4]

Emergency and First Aid Procedures
In the event of exposure, immediate and appropriate first aid is critical.
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][6] Seek immediate

medical attention.[1][6] If present, remove

contact lenses, but only by skilled personnel.[1]

Skin Contact

Flush skin with plenty of running water and soap

if available.[1] Remove contaminated clothing

and wash it before reuse.[1] Seek medical

attention if irritation occurs or persists.[1]

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1][6] If breathing has

stopped, provide artificial respiration.[6] Seek

medical attention if you feel unwell.[1]

Ingestion

Immediately give a glass of water. First aid is

not generally required.[1] If in doubt, or if a large

amount is ingested, contact a Poison

Information Centre or a doctor.[1]

Spill and Disposal Plan
Accidental Release Measures: In case of a spill, clean it up immediately.[1]

Evacuate Personnel: Alert personnel in the area.[1]

Ventilate the Area: Ensure adequate ventilation.

Wear PPE: Use protective clothing, gloves, safety glasses, and a dust respirator.[1]

Containment and Clean-up:

For dry spills, use dry clean-up procedures to avoid generating dust.[1] Sweep up, shovel,

or vacuum the material.[1]

Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[1]
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Decontamination: Wash the spill area with large amounts of water.[1] Prevent runoff from

entering drains.[1]

Disposal:

Dispose of contents and containers in accordance with local, state, and federal regulations.

[1]

The product should not be disposed of with household garbage or allowed to reach the

sewage system.[2]

Consult a licensed professional waste disposal service to dispose of this material.

Experimental Workflow: Handling Ergothioneine
The following diagram outlines the standard workflow for safely handling Ergothioneine in a

laboratory setting.
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Ergothioneine Handling and Safety Workflow
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Caption: Workflow for the safe handling of Ergothioneine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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